Cas no 690996-23-7 (Estetrol 17-Acetate)

Estetrol 17-Acetate structure
Estetrol 17-Acetate structure
Product Name:Estetrol 17-Acetate
CAS No:690996-23-7
MF:C20H26O5
MW:346.417446613312
CID:1058499
PubChem ID:71316433
Update Time:2025-07-17

Estetrol 17-Acetate Chemical and Physical Properties

Names and Identifiers

    • Estetrol 17-Acetate
    • [(8R,9S,13S,14S,15R,16R,17S)-3,15,16-trihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate
    • DTXSID90747715
    • (16alpha,17alpha)-3,15,16-Trihydroxyestra-1,3,5(10)-trien-17-yl acetate
    • 690996-23-7
    • Inchi: 1S/C20H26O5/c1-10(21)25-19-18(24)17(23)16-15-5-3-11-9-12(22)4-6-13(11)14(15)7-8-20(16,19)2/h4,6,9,14-19,22-24H,3,5,7-8H2,1-2H3/t14-,15-,16-,17-,18-,19-,20+/m1/s1
    • InChI Key: VHOMSUGRAWOOOF-BVMALAMASA-N
    • SMILES: O(C(C)=O)[C@@H]1[C@@H]([C@@H]([C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O)O

Computed Properties

  • Exact Mass: 346.17802393g/mol
  • Monoisotopic Mass: 346.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 87Ų

Estetrol 17-Acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E668460-2mg
Estetrol 17-Acetate
690996-23-7
2mg
$ 70.00 2022-06-05
TRC
E668460-5mg
Estetrol 17-Acetate
690996-23-7
5mg
$775.00 2023-05-18
TRC
E668460-10mg
Estetrol 17-Acetate
690996-23-7
10mg
$1378.00 2023-05-18
TRC
E668460-25mg
Estetrol 17-Acetate
690996-23-7
25mg
$ 690.00 2022-06-05
TRC
E668460-50mg
Estetrol 17-Acetate
690996-23-7
50mg
$ 1230.00 2022-06-05
TRC
E668460-1mg
Estetrol 17-Acetate
690996-23-7
1mg
$173.00 2023-05-18

Additional information on Estetrol 17-Acetate

Comprehensive Overview of Estetrol 17-Acetate (CAS No. 690996-23-7): Properties, Applications, and Research Insights

Estetrol 17-Acetate (CAS No. 690996-23-7) is a synthetic steroid derivative gaining significant attention in pharmaceutical research due to its unique hormonal activity and potential therapeutic applications. As a modified form of estetrol (E4), a natural estrogen produced during pregnancy, this 17-acetate ester variant offers enhanced stability and bioavailability, making it a promising candidate for hormone replacement therapies (HRT) and contraceptive formulations.

The molecular structure of Estetrol 17-Acetate features an acetate group at the 17-position, which significantly alters its pharmacokinetic properties compared to native estetrol. This modification extends its half-life in circulation while maintaining selective estrogen receptor modulation (SERM) activity. Current research focuses on its differential binding affinity for estrogen receptor alpha (ERα) versus beta (ERβ), which may translate to improved safety profiles with reduced thrombotic risks compared to traditional estrogens like estradiol.

In clinical contexts, Estetrol 17-Acetate is being investigated for multiple applications that align with trending healthcare searches such as "bioidentical hormone options" and "next-generation contraceptives." Its potential advantages include minimal impact on liver protein synthesis and coagulation factors—a critical consideration for patients concerned about "HRT safety profiles" or searching for "low-risk estrogen alternatives." These properties position it as a potentially disruptive compound in women's health markets.

From a chemical perspective, 690996-23-7 demonstrates remarkable stability under physiological conditions, addressing common search queries about "estrogen compound degradation." The acetate moiety serves as a prodrug feature, gradually releasing active estetrol through enzymatic hydrolysis. This controlled release mechanism has sparked interest among researchers investigating "sustained-action hormonal formulations" and "reduced-dosing frequency therapies."

Manufacturing processes for Estetrol 17-Acetate involve sophisticated stereoselective synthesis to maintain the crucial 15α-hydroxy group characteristic of estetrol derivatives. Analytical methods like HPLC-MS and NMR (common search terms among quality control professionals) are essential for verifying the purity of this compound, particularly given the pharmaceutical industry's emphasis on "steroid impurity profiling" and "genotoxic risk assessment."

Emerging preclinical data suggests Estetrol 17-Acetate may have tissue-selective effects that answer frequent queries about "uterus-sparing estrogen therapy." Unlike conventional estrogens, it appears to exert neutral or protective effects on breast tissue while maintaining beneficial impacts on bone mineral density—making it relevant to searches for "osteoporosis prevention without breast cancer risk." These differential effects are attributed to its unique interaction with membrane-associated estrogen receptors.

The environmental profile of 690996-23-7 also addresses growing concerns about "endocrine disruptor pollution." Early ecotoxicological studies indicate this compound may have lower environmental persistence than ethinyl estradiol, responding to regulatory searches about "green chemistry in hormone development." This aspect is particularly relevant given increasing restrictions on persistent pharmaceutical pollutants.

From a commercial standpoint, Estetrol 17-Acetate represents part of the expanding market for "personalized hormone therapies" and "fourth-generation contraceptives." Patent landscapes show active development around derivative compounds, with formulation scientists exploring combinations with progestins to create "monophasic oral contraceptives with improved tolerability"—a frequent subject in reproductive health forums.

Ongoing clinical trials are evaluating optimal dosing strategies for Estetrol 17-Acetate, particularly in populations searching for "perimenopause symptom management" or "postmenopausal quality of life improvement." Preliminary results suggest potentially favorable effects on vasomotor symptoms without the hepatic stimulation associated with traditional oral estrogens, making it a candidate for "liver-friendly HRT options."

Analytical reference standards of 690996-23-7 are increasingly demanded by laboratories performing "hormone assay development" and "metabolic stability testing." The compound's distinct chromatographic behavior facilitates method development for simultaneous quantification of multiple estrogenic compounds—a technical challenge often searched by analytical chemists.

Future research directions for Estetrol 17-Acetate may explore its potential in non-reproductive indications, aligning with trending searches about "estrogen neuroprotection" and "cardiometabolic benefits of hormonal compounds." Its unique receptor activation patterns suggest possible applications in neurodegenerative diseases or metabolic syndrome management, though these avenues require rigorous clinical validation.

Quality specifications for pharmaceutical-grade Estetrol 17-Acetate typically include stringent limits on related substances, responding to industry concerns about "steroid derivative impurities." Advanced characterization techniques like X-ray crystallography (increasingly searched by solid-state chemists) have been employed to confirm its molecular configuration and polymorphic forms.

In formulation development, 690996-23-7 presents both opportunities and challenges related to "poorly soluble drug delivery"—a hot topic in pharmaceutical technology. Its lipophilic nature necessitates innovative approaches like lipid-based systems or amorphous solid dispersions to optimize oral bioavailability, subjects frequently explored in drug development literature.

Regulatory perspectives on Estetrol 17-Acetate are evolving, with particular attention to its classification as a "new chemical entity" versus "modified natural hormone." This distinction affects development pathways and is a common query among regulatory affairs professionals tracking "non-synthetic estrogen approvals." The compound's natural analog (estetrol) has already received regulatory approvals in some jurisdictions, potentially streamlining development of the acetate derivative.

As the scientific community continues to unravel the pharmacodynamic nuances of Estetrol 17-Acetate, this compound exemplifies the convergence of steroid chemistry innovation with unmet clinical needs in endocrinology. Its development trajectory reflects broader trends toward "safer hormonal therapeutics" and "precision medicine approaches"—search terms dominating contemporary biomedical discourse.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.